Cas no 1238058-12-2 (4,5-dimethyl-1H-imidazole-2-carbonitrile)

4,5-dimethyl-1H-imidazole-2-carbonitrile structure

1238058-12-2 structure

Product Name:4,5-dimethyl-1H-imidazole-2-carbonitrile

CAS No:1238058-12-2

MF:C₆H₇N₃

MW:121.139880418777

MDL:MFCD24609967

CID:4579671

PubChem ID:19427257

Update Time:2023-08-10

4,5-dimethyl-1H-imidazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4,5-dimethyl-1H-imidazole-2-carbonitrile
- Z2630879780
- MDL： MFCD24609967
- Inchi： 1S/C6H7N3/c1-4-5(2)9-6(3-7)8-4/h1-2H3,(H,8,9)
- InChI Key： VEJJTIVGAPRBKJ-UHFFFAOYSA-N
- SMILES： N1C(C#N)=NC(C)=C1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 146
XLogP3: 0.9
Topological Polar Surface Area: 52.5

4,5-dimethyl-1H-imidazole-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-306818-1g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95%	1g	$914.0	2023-09-05
Enamine	EN300-306818-5g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95%	5g	$2650.0	2023-09-05
Enamine	EN300-306818-10g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95%	10g	$3929.0	2023-09-05
Chemenu	CM415988-250mg	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95%+	250mg	$504	2023-01-19
Chemenu	CM415988-500mg	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95%+	500mg	$778	2023-01-19
Chemenu	CM415988-1g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95%+	1g	$989	2023-01-19
Enamine	EN300-306818-0.05g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95.0%	0.05g	$212.0	2025-03-19
Enamine	EN300-306818-0.1g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95.0%	0.1g	$317.0	2025-03-19
Enamine	EN300-306818-0.25g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95.0%	0.25g	$452.0	2025-03-19
Enamine	EN300-306818-0.5g	4,5-dimethyl-1H-imidazole-2-carbonitrile	1238058-12-2	95.0%	0.5g	$713.0	2025-03-19

4,5-dimethyl-1H-imidazole-2-carbonitrile Related Literature

1. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
2. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
5. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

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